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Compound of Interest

Compound Name: 4-Acetamidophenylglyoxal hydrate

Cat. No.: B578847

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical and physical
properties of 4-Acetamidophenylglyoxal hydrate (CAS No: 16267-10-0). Due to the limited
availability of published experimental data, this document primarily relies on predicted values
and information from chemical suppliers. Further experimental validation is highly
recommended.

Chemical Identity and Physical Properties

4-Acetamidophenylglyoxal hydrate, also known as N-(4-glyoxyloylphenyl)acetamide hydrate,
is a functionalized aromatic compound. Its core structure consists of an acetamide group and a
glyoxal hydrate moiety attached to a phenyl ring.

Table 1: Chemical Identifiers

Identifier Value

CAS Number 16267-10-0[1]

Molecular Formula C10H11NO4[1]

Molecular Weight 209.2 g/mol [1]

Synonyms N-(4-glyoxyloylphenyl)acetamide hydrate
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Table 2: Predicted Physicochemical Properties

Property Value Source

468.4 + 35.0 °C (at 760

Boiling Point Predicted[1]
mmHgQ)

Flash Point 247 °C Predicted[1]

Density 1.399 + 0.06 g/cm?3 Predicted[1]

Vapor Pressure 3.29E-10 mmHg at 25°C Predicted[1]

Note: An experimentally determined melting point for 4-Acetamidophenylglyoxal hydrate is
not readily available in the surveyed literature.

Spectroscopic Data

Detailed experimental spectroscopic data with peak analysis for 4-Acetamidophenylglyoxal
hydrate are not publicly available. Commercial suppliers indicate the availability of NMR,
HPLC, and LC-MS data upon request. For research and development purposes, it is crucial to
obtain and interpret these spectra for structural confirmation and purity assessment.

Experimental Protocols
Synthesis

A detailed, peer-reviewed experimental protocol for the synthesis of 4-
Acetamidophenylglyoxal hydrate is not available in the public domain. A potential synthetic
route could involve the oxidation of 4'-acetamidoacetophenone, followed by hydration. The
following diagram illustrates a generalized workflow for a potential synthesis and
characterization of this compound.
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Caption: Generalized workflow for the synthesis and characterization of 4-
Acetamidophenylglyoxal hydrate.

Analysis
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Standard analytical techniques for the characterization of organic compounds would be
applicable. These include:

Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the carbon-hydrogen
framework.

Infrared (IR) Spectroscopy: To identify characteristic functional groups such as the amide,
ketone, and hydroxyl groups.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

High-Performance Liquid Chromatography (HPLC): To assess purity.

Biological Activity and Signaling Pathways

As of the date of this document, there is no publicly available scientific literature detailing the
biological activity, pharmacological effects, or mechanism of action of 4-
Acetamidophenylglyoxal hydrate. While some acetamide derivatives have been investigated
for their biological effects, no specific data exists for this particular compound. Therefore, any
research into its potential therapeutic applications would be exploratory.

Given the absence of data on its biological interactions, no signaling pathway diagrams can be
provided. The following diagram illustrates a general workflow for screening a novel compound
for biological activity.
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Caption: General workflow for the biological evaluation of a novel chemical compound.

Handling and Storage
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Based on available safety data sheets, 4-Acetamidophenylglyoxal hydrate should be
handled in a well-ventilated area using appropriate personal protective equipment, including
gloves and eye protection. It is recommended to store the compound in a tightly sealed
container in a cool, dry place.

Conclusion

4-Acetamidophenylglyoxal hydrate is a readily identifiable chemical compound with
predicted physicochemical properties. However, a significant gap exists in the publicly available
experimental data, particularly concerning its melting point, detailed spectroscopic analysis,
and a validated synthesis protocol. Crucially, its biological activity and potential applications in
drug development remain unexplored. This document serves as a foundational guide and
highlights the need for further empirical research to fully characterize this compound and
explore its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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